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n-Hexacosane n-Hexacosane , also known as CH3-[CH2]24-CH3 or N-hexacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, hexacosan-1-ol, hexacosanal, and 1, 2-hexacosanediol. Outside of the human body, can be found in a number of food items such as black elderberry, linden, white mustard, and sweet cherry. This makes a potential biomarker for the consumption of these food products.
Hexacosane is a straight-chain alkane comprising of 26 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
N-hexacosane appears as colorless crystals. Occurs in many natural products.
Brand Name: Vulcanchem
CAS No.: 630-01-3
VCID: VC0166357
InChI: InChI=1S/C26H54/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C26H54
Molecular Weight: 366.7 g/mol

n-Hexacosane

CAS No.: 630-01-3

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VCID: VC0166357

Molecular Formula: C26H54

Molecular Weight: 366.7 g/mol

n-Hexacosane - 630-01-3

CAS No. 630-01-3
Product Name n-Hexacosane
Molecular Formula C26H54
Molecular Weight 366.7 g/mol
IUPAC Name hexacosane
Standard InChI InChI=1S/C26H54/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
Standard InChIKey HMSWAIKSFDFLKN-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC
Boiling Point 774 °F at 760 mm Hg (NTP, 1992)
412.2 °C
415 °C
Colorform Monoclinic, triclinic or orthorhombic crystals from benzene; crystals from ethe
Density 0.8032 at 68 °F (NTP, 1992)
Melting Point 133.5 °F (NTP, 1992)
56.4 °C
56.09 °C
Physical Description N-hexacosane appears as colorless crystals. Occurs in many natural products.
Description , also known as CH3-[CH2]24-CH3 or N-hexacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, hexacosan-1-ol, hexacosanal, and 1, 2-hexacosanediol. Outside of the human body, can be found in a number of food items such as black elderberry, linden, white mustard, and sweet cherry. This makes a potential biomarker for the consumption of these food products.
Hexacosane is a straight-chain alkane comprising of 26 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
N-hexacosane appears as colorless crystals. Occurs in many natural products.
Shelf Life Stable under recommended storage conditions.
Solubility 4.64e-09 M
In water, 6.2X10-09 mg/L at 25 °C (est)
Very soluble in benzene, ligroin, chloroform
Synonyms Cerane, Alkane C26
Vapor Pressure 4.69e-07 mmHg
4.69X10-07 mm Hg at 25 °C (extrapolated)
PubChem Compound 12407
Last Modified Nov 11 2021
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